Cas no 2145886-55-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-2-yl)butanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-2-yl)butanoic acid
• CAS No: 2145886-55-9
• MF: C₂₃H₂₂N₂O₄S
• MW: 422.496784687042
• CID: 5985036
• PubChem ID: 165522446
• Update Time: 2025-10-31

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-2-yl)butanoic acid
• EN300-1287339
• 2145886-55-9
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-methyl-1,3-thiazol-2-yl)butanoic acid

• Inchi： 1S/C23H22N2O4S/c1-14-13-30-21(24-14)23(2,11-20(26)27)25-22(28)29-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,13,19H,11-12H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key： QQMPNWBPUWWQIE-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C(C)(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 422.13002836g/mol
• Monoisotopic Mass: 422.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 117Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-2-yl)butanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-2-yl)butanoic acid: A Comprehensive Overview

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-2-yl)butanoic acid, identified by the CAS number 2145886-55-9, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group and a thiazole moiety. The Fmoc group is widely recognized in peptide synthesis as a protective group for amino acids, while the thiazole ring is a heterocyclic structure known for its stability and reactivity in various chemical reactions.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of novel antibiotics and anticancer agents. The integration of the Fmoc group with the thiazole moiety provides a unique platform for exploring new chemical entities with enhanced pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in bacterial resistance mechanisms.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-2-yl)butanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the thiazole ring and attaching it to the Fmoc-containing backbone. This approach not only enhances the efficiency of the synthesis but also minimizes the environmental impact by reducing waste generation.

In terms of pharmacological applications, this compound has shown promise as a precursor for developing peptide-based drugs. Its Fmoc group plays a critical role in protecting the amino terminus during peptide assembly, ensuring precise control over the sequence and structure of the resulting peptides. Additionally, the thiazole moiety contributes to the overall stability and bioavailability of these peptides, making them suitable for therapeutic use.

Recent advancements in computational chemistry have further expanded our understanding of this compound's properties. Molecular docking studies have revealed that it has potential interactions with various biological targets, including G-protein coupled receptors (GPCRs) and kinase enzymes. These findings suggest that derivatives of this compound could be developed into highly specific inhibitors for treating diseases such as cancer and inflammatory disorders.

The integration of experimental and computational approaches has also led to insights into the stereochemical properties of this compound. Researchers have discovered that certain stereoisomers exhibit superior biological activity compared to others, highlighting the importance of stereocontrol in its synthesis. This knowledge is crucial for optimizing drug design strategies and ensuring that future therapies are both effective and safe.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-2-yl)butanoic acid represents a significant advancement in organic chemistry. Its unique structure and versatile functional groups make it an invaluable tool for developing innovative pharmaceuticals and chemical compounds. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry.